Cas no 477708-91-1 (1H-Pyrazole-4-carboxylic acid, 1-[4-(3-nitrophenyl)-2-thiazolyl]-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-[4-(3-nitrophenyl)-2-thiazolyl]-5-(trifluoromethyl)-
• CAS No: 477708-91-1
• MF: C₁₄H₇F₃N₄O₄S
• MW: 384.289991617203
• CID: 5269865
• Update Time: 2026-03-09

1H-Pyrazole-4-carboxylic acid, 1-[4-(3-nitrophenyl)-2-thiazolyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-[4-(3-nitrophenyl)-2-thiazolyl]-5-(trifluoromethyl)-

• Inchi： 1S/C14H7F3N4O4S/c15-14(16,17)11-9(12(22)23)5-18-20(11)13-19-10(6-26-13)7-2-1-3-8(4-7)21(24)25/h1-6H,(H,22,23)
• InChI Key： IGDMGZSQPCSPBR-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C3=CC=CC([N+]([O-])=O)=C3)=CS2)C(C(F)(F)F)=C(C(O)=O)C=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 1-[4-(3-nitrophenyl)-2-thiazolyl]-5-(trifluoromethyl)-

Recent Advances in the Study of 1H-Pyrazole-4-carboxylic acid, 1-[4-(3-nitrophenyl)-2-thiazolyl]-5-(trifluoromethyl)- (CAS: 477708-91-1)

The compound 1H-Pyrazole-4-carboxylic acid, 1-[4-(3-nitrophenyl)-2-thiazolyl]-5-(trifluoromethyl)- (CAS: 477708-91-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazole and thiazole moieties, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties. Recent studies have focused on its mechanism of action, structural optimization, and potential applications in drug discovery.

One of the most notable advancements in the study of this compound is its identification as a potent inhibitor of specific kinase enzymes involved in inflammatory and oncogenic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 477708-91-1 exhibit high selectivity for cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, which are critical targets in cancer therapy. The study highlighted the compound's ability to disrupt cell cycle progression and induce apoptosis in cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's role in modulating immune responses. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1H-Pyrazole-4-carboxylic acid derivatives, including 477708-91-1, exhibit significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings underscore the compound's dual potential in both oncology and immunology, making it a versatile candidate for further research.

Structural modifications of 477708-91-1 have also been a focal point of recent research. Scientists have employed computational modeling and structure-activity relationship (SAR) studies to optimize the compound's pharmacokinetic properties. For instance, a 2023 paper in ACS Chemical Biology detailed the synthesis of novel analogs with improved solubility and bioavailability, while retaining their biological activity. These efforts are critical for advancing the compound from preclinical studies to clinical trials.

Despite these promising developments, challenges remain in the development of 477708-91-1-based therapeutics. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed. However, the compound's unique structural features and demonstrated biological activities make it a compelling subject for ongoing research. Future studies are expected to explore its applications in combination therapies and its potential in treating resistant forms of cancer and chronic inflammatory diseases.

In conclusion, the latest research on 1H-Pyrazole-4-carboxylic acid, 1-[4-(3-nitrophenyl)-2-thiazolyl]-5-(trifluoromethyl)- (CAS: 477708-91-1) highlights its multifaceted potential in drug discovery. Its role as a kinase inhibitor and immunomodulator, coupled with ongoing structural optimization efforts, positions it as a promising candidate for therapeutic development. Continued investigation into its mechanisms and applications will be essential for translating these findings into clinical benefits.